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Compound of Interest

Compound Name:
2-Fluoro-4-isocyanato-1-

methylbenzene

CAS No.: 102561-42-2

Cat. No.: B010440

Get Quote

2-Fluoro-4-isocyanato-1-methylbenzene is a specialized aromatic isocyanate that serves as

a critical building block in medicinal chemistry and advanced material synthesis. Its structure

uniquely combines three key functional elements: a stable benzene ring, a reactivity-

modulating fluorine atom, and a highly versatile isocyanate group. The strategic placement of

fluorine can significantly alter the electronic properties, lipophilicity, and metabolic stability of

derivative molecules, making this reagent particularly valuable in the field of drug discovery.[1]

[2][3] The isocyanate functional group is a potent electrophile, readily reacting with nucleophiles

to form stable urea, carbamate, and thiocarbamate linkages, which are common in

pharmacologically active compounds.

This guide provides a comprehensive technical overview of 2-Fluoro-4-isocyanato-1-
methylbenzene, covering its fundamental properties, a representative synthetic pathway, key

applications in research, and essential safety protocols for its handling and storage.
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Accurate identification is paramount in research and development. The definitive identifier for

this compound is its CAS (Chemical Abstracts Service) number.

Property Value Source

IUPAC Name
2-fluoro-4-isocyanato-1-

methylbenzene
[4]

CAS Number 102561-42-2 [4][5][6]

Molecular Formula C₈H₆FNO [4]

Molecular Weight 151.14 g/mol [4][7]

InChI
InChI=1S/C8H6FNO/c1-6-2-3-

7(10-5-11)4-8(6)9/h2-4H,1H3
[4]

InChIKey
FWRCOINKYLERQL-

UHFFFAOYSA-N
[4]

SMILES CC1=C(C=C(C=C1)N=C=O)F [4]

Purity (Typical) ≥95% [7]

Synthetic Pathway: From Amine to Isocyanate
The synthesis of aryl isocyanates typically proceeds from the corresponding primary amine. In

the case of 2-Fluoro-4-isocyanato-1-methylbenzene, the logical precursor is 3-Fluoro-4-

methylaniline. The most common industrial method for this transformation involves treatment

with phosgene (COCl₂) or a safer phosgene equivalent like triphosgene.

The reaction mechanism involves the initial nucleophilic attack of the amine onto the carbonyl

carbon of phosgene, followed by the elimination of two molecules of hydrogen chloride (HCl) to

yield the final isocyanate product. This process must be conducted under anhydrous

conditions, as isocyanates readily react with water.

Experimental Workflow: Phosgenation of 3-Fluoro-4-
methylaniline
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Inert Atmosphere: The reaction vessel is charged with an inert, anhydrous solvent (e.g.,

toluene or chlorobenzene) and cooled in an ice bath. The system is maintained under a dry

nitrogen or argon atmosphere.

Precursor Addition: 3-Fluoro-4-methylaniline, dissolved in the same anhydrous solvent, is

added to the vessel.

Phosgene Introduction: A solution of phosgene in the reaction solvent is added dropwise to

the cooled amine solution with vigorous stirring. The reaction is exothermic and temperature

control is critical to prevent side reactions.

Reaction Monitoring: The progress of the reaction is monitored by techniques such as Thin

Layer Chromatography (TLC) or Gas Chromatography (GC) to confirm the consumption of

the starting amine.

HCl Removal: As the reaction proceeds, HCl gas is evolved and typically scrubbed through a

basic solution.

Workup and Isolation: Upon completion, the reaction mixture is sparged with dry nitrogen to

remove any excess phosgene and HCl. The solvent is then removed under reduced

pressure (distillation).

Purification: The crude 2-Fluoro-4-isocyanato-1-methylbenzene is purified by vacuum

distillation to yield the final product.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b010440/docs?utm_src=pdf-body#introduction-a-versatile-fluorinated-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010440?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthetic Workflow
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Caption: Synthetic pathway for 2-Fluoro-4-isocyanato-1-methylbenzene.

Applications in Research and Drug Discovery
The utility of 2-Fluoro-4-isocyanato-1-methylbenzene stems from its identity as a fluorinated

synthon. In medicinal chemistry, the introduction of fluorine is a well-established strategy to

enhance a drug candidate's metabolic stability, binding affinity, and membrane permeability.[1]
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The isocyanate group (-N=C=O) is the engine of its synthetic versatility. It provides a direct and

efficient route to introduce the 3-fluoro-4-methylphenyl moiety into a wide range of molecules.

This is particularly useful in the construction of compound libraries for high-throughput

screening. By reacting this isocyanate with a diverse set of amines or alcohols, researchers

can rapidly generate a large number of novel urea or carbamate derivatives, respectively.

These derivatives can then be tested for biological activity against various therapeutic targets.

Application as a Synthetic Building Block
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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